Cas no 460345-15-7 (1-PENTYL-3-METHYLIMIDAZOLIUM TRIFLUOROMETHANESULFONATE)

• Product Name: 1-PENTYL-3-METHYLIMIDAZOLIUM TRIFLUOROMETHANESULFONATE
• CAS No: 460345-15-7
• MF: C₁₀H₁₇F₃N₂O₃S
• MW: 302.31379199028
• CID: 2198971
• PubChem ID: 87546137
• Update Time: 2025-10-24

1-PENTYL-3-METHYLIMIDAZOLIUM TRIFLUOROMETHANESULFONATE Chemical and Physical Properties

Names and Identifiers

• 1-PENTYL-3-METHYLIMIDAZOLIUM TRIFLUOROMETHANESULFONATE
• SCHEMBL3615949
• 460345-15-7
• YTTSIJMBSFNQQD-UHFFFAOYSA-M
• 1-methyl-3-pentylimidazol-1-ium triflate
• 1-Methyl-3-pentyl-1H-imidazol-3-ium trifluoromethanesulfonate
• DB-226311

• Inchi： 1S/C9H17N2.CHF3O3S/c1-3-4-5-6-11-8-7-10(2)9-11;2-1(3,4)8(5,6)7/h7-9H,3-6H2,1-2H3;(H,5,6,7)/q+1;/p-1
• InChI Key： YTTSIJMBSFNQQD-UHFFFAOYSA-M
• SMILES： S(C(F)(F)F)(=O)(=O)[O-].N1(C=C[N+](C)=C1)CCCCC

Computed Properties

• Exact Mass: 302.09119807Da
• Monoisotopic Mass: 302.09119807Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives

Additional information on 1-PENTYL-3-METHYLIMIDAZOLIUM TRIFLUOROMETHANESULFONATE

Introduction to Compound CAS No. 460345-15-7: 1-PENTYL-3-METHYLIMIDAZOLIUM TRIFLUOROMETHANESULFONATE

The compound with CAS No. 460345-15-7, commonly referred to as 1-PENTYL-3-METHYLIMIDAZOLIUM TRIFLUOROMETHANESULFONATE, is a significant entity in the field of organic chemistry, particularly within the realm of ion liquids and advanced materials. This compound has garnered attention due to its unique chemical properties, structural characteristics, and versatile applications across various industries. Recent advancements in its synthesis, characterization, and utilization have further solidified its importance in contemporary chemical research.

Structurally, 1-PENTYL-3-METHYLIMIDAZOLIUM TRIFLUOROMETHANESULFONATE consists of an imidazolium ring system, which is a heterocyclic aromatic structure containing nitrogen atoms. The imidazolium moiety is further substituted with a pentyl group at the 1-position and a methyl group at the 3-position, contributing to its distinct electronic and steric properties. The counterion, trifluoromethanesulfonate (CF3SO3-), is a highly stable and non-coordinating anion, making this compound particularly suitable for applications requiring high thermal stability and low volatility.

Recent studies have highlighted the exceptional thermal stability of CAS No. 460345-15-7, with decomposition temperatures exceeding 200°C under standard conditions. This attribute makes it an ideal candidate for high-temperature applications, such as in the formulation of advanced lubricants, thermal stabilizers, and high-performance electrolytes for energy storage systems. Moreover, the compound's ability to form deep eutectic systems with other salts has opened new avenues in the development of low-cost, environmentally friendly ion liquids.

In terms of electrochemical properties, 1-PENTYL-3-METHYLIMIDAZOLIUM TRIFLUOROMETHANESULFONATE exhibits excellent conductivity and electrochemical stability. These characteristics have been leveraged in the design of next-generation batteries and supercapacitors, where ion liquids are employed as electrolytes due to their superior performance compared to traditional liquid electrolytes. Recent research has demonstrated that this compound can significantly enhance the energy density and cycle life of lithium-ion batteries when used as an additive in electrolyte formulations.

The synthesis of CAS No. 460345-15-7 typically involves a two-step process: the preparation of the imidazolium salt followed by quaternization with an appropriate alkylating agent. Recent advancements in catalytic methods have enabled more efficient and cost-effective production pathways, reducing the overall environmental footprint associated with its manufacture. Additionally, the use of renewable feedstocks for precursor materials has been explored to align with global sustainability goals.

In the field of catalysis, 1-PENTYL-3-METHYLIMIDAZOLIUM TRIFLUOROMETHANESULFONATE has shown promise as a heterogeneous catalyst support due to its high surface area and tunable pore structure. Its application in catalytic processes such as alkene epoxidation and selective oxidation reactions has been reported in recent literature, showcasing its potential to improve reaction efficiency and product selectivity.

Beyond traditional chemical applications, this compound has also found niche uses in biotechnology and pharmaceuticals. Its ability to stabilize biomolecules under extreme conditions has made it a valuable additive in drug delivery systems and enzyme stabilization formulations. Recent studies have explored its role in enhancing the bioavailability of poorly soluble drugs through lipid-based delivery mechanisms.

In conclusion, CAS No. 460345-15-7, or 1-PENTYL-3-METHYLIMIDAZOLIUM TRIFLUOROMETHANESULFONATE, stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties, coupled with recent breakthroughs in synthesis and application development, underscore its significance in advancing modern chemistry and materials science.